3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylic acid

• IUPAC Name: 3-amino-4-propan-2-ylsulfonylthiophene-2-carboxylic acid
• InChI: InChI=1S/C8H11NO4S2/c1-4(2)15(12,13)5-3-14-7(6(5)9)8(10)11/h3-4H,9H2,1-2H3,(H,10,11)
• InChI Key: SZJXLQQZOLCMMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CSC(=C1N)C(=O)O
• Molecular Formula: C8H11NO4S2
• DSSTOX Substance ID: DTXSID60381029
• Molecular Weight: 249.3 g/mol
• CAS No.: 175201-89-5

Description

3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C8H11NO4S2 and its molecular weight is 249.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Structures

• Acid Cyclization in Heterocycles : 3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylic acid is involved in reactions with carbonyl compounds and nitrous acid, leading to the synthesis of various heterocyclic compounds like dioxopyrrolo[3,4-c]- and thieno[3,4-c]isoquinolines and cinnolines (Zinchenko et al., 2009).

• Synthesis of Antinociceptive Compounds : Derivatives of thiophene-3-carboxylic acid are used to create N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides with potential antinociceptive properties (Shipilovskikh et al., 2020).

• Antimicrobial Applications : Thiophene derivatives, including those related to 3-amino-thiophene-2-carboxylic acid, show promising antimicrobial activities against various strains (El-Gaby et al., 2002).

• Structural Characterization and Bioassays : Novel thiophene-containing compounds have been synthesized for their interesting biological activities, including anticancer, antibacterial, antiviral, and antioxidant activities. Their molecular structures are characterized by various spectroscopic methods (Mabkhot et al., 2017).

Advanced Material Synthesis

• Electrochemical Applications : Thiophene derivatives are synthesized for applications in electrochemical DNA sensors, showing specific electrochemical characteristics suitable for biological recognition (Kang et al., 2004).

• Catalytic Chemical Synthesis : Thiophene derivatives are used as catalysts for efficient amide bond synthesis between carboxylic acids and amines, applicable to a wide range of substrates (Mohy El Dine et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include wearing protective gloves and eye/face protection, and rinsing cautiously with water in case of contact with eyes.